Cas no 68634-02-6 (Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate)

• Product Name: Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate
• CAS No: 68634-02-6
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD09263429
• CID: 392793
• PubChem ID: 10375253
• Update Time: 2025-06-11

Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate
• 1H-Indene-5-carboxylic acid, 2,3-dihydro-1-oxo-, methyl ester
• methyl 1-oxo-2,3-dihydroindene-5-carboxylate
• 1-Oxo-indan-5-carboxylic acid methyl ester
• Methyl 1-indanone-5-carboxylate
• 2,3-Dihydro-1-oxo-1H-indene-5-carboxylic acid methyl ester
• Methyl 1-oxoindane-5-carboxylate
• Methyl 1-oxoindan-5-carboxylate
• AK105863
• AMOT0808
• YYKBHCRUMAMBPY-UHFFFAOYSA-N
• 0596AC
• FCH1158876
• AX8239526
• 1H-IND
• AKOS016009266
• SY117319
• MFCD09263429
• SCHEMBL883773
• DTXSID70438876
• DS-3370
• Methyl1-oxo-2,3-dihydro-1H-indene-5-carboxylate
• FT-0729325
• AM9412
• 68634-02-6
• CS-0150799
• EN300-266459
• DA-03605

• MDL： MFCD09263429
• Inchi： 1S/C11H10O3/c1-14-11(13)8-2-4-9-7(6-8)3-5-10(9)12/h2,4,6H,3,5H2,1H3
• InChI Key： YYKBHCRUMAMBPY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C(=O)OC)=CC=2CC1

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.243
• Boiling Point: 346.1°C at 760 mmHg

Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD239526)

Additional information on Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate

Recent Advances in the Study of Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate (CAS: 68634-02-6)

Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate (CAS: 68634-02-6) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate, emphasizing its role as a precursor for indene-based derivatives. The researchers utilized a novel catalytic method to enhance the yield and purity of the compound, which could significantly impact its scalability for industrial applications. The study also reported that the compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for anti-inflammatory drugs.

In another recent investigation, researchers evaluated the anticancer properties of Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate derivatives. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that certain derivatives of this compound exhibit potent cytotoxicity against human breast cancer cell lines (MCF-7 and MDA-MB-231). The mechanism of action was linked to the induction of apoptosis and inhibition of cell cycle progression, making it a promising candidate for further preclinical development.

Additionally, a 2024 study in the European Journal of Medicinal Chemistry investigated the antimicrobial potential of Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate derivatives. The findings revealed that these compounds exhibit broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the disruption of bacterial cell membrane integrity, highlighting the compound's potential as a scaffold for designing new antibiotics.

In conclusion, Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate (CAS: 68634-02-6) continues to be a versatile and valuable compound in medicinal chemistry. Recent studies have expanded our understanding of its synthetic accessibility, biological activities, and therapeutic potential. Future research should focus on optimizing its derivatives for improved pharmacokinetic properties and evaluating their efficacy in vivo models to accelerate their translation into clinical applications.